Ethyl 2,6-dimethyl-8-oxoocta-2,4,6-trienoate

• CAS No.: 1001-20-3
• Molecular Formula: C12H16O3
• Molecular Weight: 208.257
• IUPAC Name: ethyl 2,6-dimethyl-8-oxoocta-2,4,6-trienoate
• InChI: InChI=1S/C12H16O3/c1-4-15-12(14)11(3)7-5-6-10(2)8-9-13/h5-9H,4H2,1-3H3
• InChI Key: CHXIVYSBDSAATQ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=CC=CC(=CC=O)C)C
• Synonyms: 2,4,6-Octatrienoic acid, 2,6-dimethyl-8-oxo-, ethyl ester

Description

Ethyl 2,6-dimethyl-8-oxoocta-2,4,6-trienoate, also known as this compound, is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.257. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

From 50 to 60 ml of oxygen per minute were passed through a solution of 30.0 g (142.7 millimoles) of ethyl 8-hydroxy-2,6-dimethylocta-2,4,6-trien-1-oate (isomer mixture) and 2.23 g (14.3 millimoles) of 2,2,6,6-tetramethylpiperidine 1-oxide in 75 ml of N,N-dimethylformamide, after the addition of 1.42 g (14.3 millimoles) of copper(I) chloride, the temperature being kept at from 20° to 35° C. with the aid of an ice bath. After 1 hour, the mixture was poured onto 150 ml of aqueous sodium chloride solution and extracted with methyl tert-butyl ether. The organic phase was first washed with a solution of sodium iodide in 5% strength hydrochloric acid, shaken with aqueous sodium thiosulfate solution, washed with water and then dried over sodium sulfate, after which the solvent was removed under reduced pressure. 27.3 g (92% yield) of ethyl 2,6-dimethyl-8-oxoocta-2,4,6-trien-1-oate were obtained.

Synthesis routes and methods III

Procedure details

21 g of ethyl 8-hydroxy-2,6-dimethyl-octa-2,4,6-trien-1-oate in 500 ml of methylene chloride are stirred at -25° C. for 2 hours with 50 g of nickel peroxide (prepared in Example 1 and containing 6.1% of active oxygen). The mixture is then filtered, the solution evaporated to 100 ml, treated with 250 ml of n-hexane and again evaporated to 100 ml. The residual solution is cooled to 50° C., seeded with crystals of ethyl 2,6-dimethyl-8-oxo-octa-2,4,6-trien-1 -oate and left to crystallise for 30 minutes at 0° C. After filtration under suction and drying of the crystals, there are obtained 16.5 g (79.5%) of pure ethyl 2,6-dimethyl-8-oxo-octa-2,4,6-trien-1-oate.